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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Methoxycarbonylamino)phenylboronic acid is a versatile reagent frequently employed in
organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.
Its utility in the construction of complex molecular architectures, which are often scaffolds for
pharmacologically active compounds, makes it a valuable tool in drug discovery and
development.[1] This guide provides a comprehensive overview of the safety, handling, and
material safety data sheet (MSDS) information for 4-(Methoxycarbonylamino)phenylboronic
acid, ensuring its responsible and safe use in the laboratory.

Section 1: Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of a substance is
fundamental to its safe handling.
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Property Value Reference
Chemical Formula C8H9BO4 [2][3]
Molecular Weight 179.97 g/mol [2][3]
Appearance White to light yellow crystal

powder
Melting Point 197-200 °C [1]
Solubility Soluble in methanol
CAS Number 99768-12-4 [2][3]

Section 2: Hazard Identification and GHS

Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-(Methoxycarbonylamino)phenylboronic acid is classified with the following

hazards:

cause respiratory irritation.[2][4]

Signal Word: Warning[2][4]

Hazard Statements:

e H302: Harmful if swallowed.[2]

e H315: Causes skin irritation.[2][4][5]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

Skin Irritation (Category 2): Causes skin irritation.[2][4][5]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2][4][5]

Specific target organ toxicity — single exposure (Category 3), Respiratory system: May
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e H319: Causes serious eye irritation.[2][4][5]
o H335: May cause respiratory irritation.[2][4]

It is important to note that some sources also indicate potential for harm if in contact with skin
or if inhaled.[2]

Section 3: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to minimize exposure and
ensure the integrity of the compound.

Engineering Controls

e Fume Hood: All handling of 4-(Methoxycarbonylamino)phenylboronic acid powder should
be conducted in a certified chemical fume hood to minimize inhalation of dust particles.[6]
Ensure the fume hood has proper airflow before commencing work.[6]

o Ventilation: Use only in well-ventilated areas.[4][7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[8][9]

e Hand Protection: Wear nitrile or other chemically resistant gloves.[4][10] Always inspect
gloves before use and use proper glove removal technique to avoid skin contact.[4]

» Skin Protection: A laboratory coat should be worn to protect against skin contact.[6] For
larger quantities or when there is a risk of splashing, additional protective clothing may be
necessary.

» Respiratory Protection: If dust is generated and engineering controls are insufficient, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[7]

Handling Procedures

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxycarbonylphenylboronic-acid
https://www.orgchemboulder.com/SDS/4-methoxyphenylboronic%20acid;%205720-07-0.pdf
https://www.tcichemicals.com/BE/en/sds/C3224_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxycarbonylphenylboronic-acid
https://www.orgchemboulder.com/SDS/4-methoxyphenylboronic%20acid;%205720-07-0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxycarbonylphenylboronic-acid
https://www.benchchem.com/product/b1586599?utm_src=pdf-body
https://isolab.ess.washington.edu/SOPs/boric-acid.php
https://isolab.ess.washington.edu/SOPs/boric-acid.php
https://www.orgchemboulder.com/SDS/4-methoxyphenylboronic%20acid;%205720-07-0.pdf
https://www.fishersci.com/store/msds?partNumber=AC309480250&productDescription=4-METHOXYPHENYLBORONIC+A+25GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/A679_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/M1126_EU_6N.pdf
https://www.orgchemboulder.com/SDS/4-methoxyphenylboronic%20acid;%205720-07-0.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://www.orgchemboulder.com/SDS/4-methoxyphenylboronic%20acid;%205720-07-0.pdf
https://isolab.ess.washington.edu/SOPs/boric-acid.php
https://www.fishersci.com/store/msds?partNumber=AC309480250&productDescription=4-METHOXYPHENYLBORONIC+A+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Organoboronic acids are known to be susceptible to decomposition, particularly through
protodeboronation, which can be initiated by exposure to air and moisture.[11]

e Minimize Exposure: Weigh the required amount of the compound quickly and reseal the
container tightly immediately after use to minimize exposure to air and moisture.[6][11]

» Avoid Dust Formation: Handle the powder carefully to avoid creating dust.[4][7]

e Hygiene Practices: Wash hands thoroughly after handling, and before breaks and at the end
of the workday.[4][8] Do not eat, drink, or smoke in the laboratory.[12]

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7][9]

e Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong
bases.[7][13]

Section 4: Experimental Workflow: A Step-by-Step
Guide

This section outlines a typical workflow for using 4-(Methoxycarbonylamino)phenylboronic
acid in a laboratory setting, emphasizing the integration of safety protocols at each step.
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Large Spill

Contain and clean up spill Evacuate area and
wearing appropriate PPE contact emergency services

Wash skin with soap & water

Dispose of waste properly

Rinse eyes for 15 min Move to fresh air

Rinse mouth, do not induce vomiting

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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